Cas no 76372-29-7 (Isoquinoline, 6-bromo-5,8-dimethyl-)

• Product Name: Isoquinoline, 6-bromo-5,8-dimethyl-
• CAS No: 76372-29-7
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 4177772
• Update Time: 2025-04-24

Isoquinoline, 6-bromo-5,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-bromo-5,8-dimethyl-

• Inchi： 1S/C11H10BrN/c1-7-5-11(12)8(2)9-3-4-13-6-10(7)9/h3-6H,1-2H3
• InChI Key： NERWMFUPLXLMPI-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C)=C(Br)C=C2C)C=CN=1

Computed Properties

• Exact Mass: 235
• Monoisotopic Mass: 235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2